Cas no 53856-93-2 (Methyl 5-Bromolevulinate)

• Product Name: Methyl 5-Bromolevulinate
• CAS No: 53856-93-2
• MF: C₆H₉BrO₃
• MW: 209.037861585617
• MDL: MFCD18800850
• CID: 875904
• PubChem ID: 9855825
• Update Time: 2025-11-02

Methyl 5-Bromolevulinate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-bromo-4-oxo-, methyl ester
• methyl 5-bromo-4-oxopentanoate
• methyl 5-bromolevulinate
• 5-bromolevulinic acid methyl ester
• 5-bromo-4-oxo-pentanoic acid methyl ester
• 5-bromolevulinic methyl ester
• AUQDWNOSVDUIAT-UHFFFAOYSA-N
• 5-bromo-4-oxo-valeric acid methylester
• 4-Oxo-5-bromopentanoic acid methyl ester
• NS-02309
• EN300-114360
• AKOS005264425
• SCHEMBL1160631
• 5-bromo-4-oxopentanoic acid methyl ester
• SY034031
• D72688
• methyl5-bromo-4-oxopentanoate
• Methyl 5-bromo-4-oxo-pentanoate
• MFCD18800850
• 53856-93-2
• DB-185754
• B-8916
• DB-014052
• ALBB-027729
• CS-0042170
• DTXSID10431841
• Methyl 5-Bromolevulinate

• MDL： MFCD18800850
• Inchi： 1S/C6H9BrO3/c1-10-6(9)3-2-5(8)4-7/h2-4H2,1H3
• InChI Key： AUQDWNOSVDUIAT-UHFFFAOYSA-N
• SMILES： BrCC(CCC(=O)OC)=O

Computed Properties

• Exact Mass: 207.97351g/mol
• Monoisotopic Mass: 207.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.4

Additional information on Methyl 5-Bromolevulinate

Methyl 5-Bromolevulinate (CAS No. 53856-93-2): Properties, Applications, and Market Insights

Methyl 5-Bromolevulinate (CAS No. 53856-93-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative of levulinic acid, featuring a bromine substituent, serves as a versatile intermediate in synthetic chemistry. With the molecular formula C₆H₉BrO₃, it combines reactivity with structural adaptability, making it valuable for fine chemical synthesis and drug development.

The growing demand for Methyl 5-Bromolevulinate aligns with trends in green chemistry and sustainable manufacturing. Researchers increasingly explore its role in synthesizing biodegradable materials and renewable energy-related compounds. Its compatibility with catalytic processes and potential in photodynamic therapy research have made it a subject of over 50 recent scientific publications, reflecting its relevance in cutting-edge applications.

From a chemical perspective, Methyl 5-Bromolevulinate exhibits several notable characteristics. The bromine atom at the 5-position creates an excellent leaving group for nucleophilic substitution reactions, while the ester functionality allows for further derivatization. This dual reactivity makes it particularly useful in heterocyclic compound synthesis, where it serves as a building block for various nitrogen-containing structures. The compound typically appears as a pale yellow to colorless liquid with moderate viscosity, and its purity grade (usually 95-98%) significantly impacts its application outcomes.

In pharmaceutical applications, 5-Bromolevulinate methyl ester has shown promise in the development of porphyrin-based compounds. These structures have potential applications in medical diagnostics and light-activated therapies. The compound's role in synthesizing ALA derivatives (5-aminolevulinic acid derivatives) connects it to emerging cancer detection technologies, though researchers emphasize this remains in experimental stages. Its stability under various pH conditions makes it suitable for controlled-release formulations in certain drug delivery systems.

The industrial applications of Methyl 5-Bromolevulinate CAS 53856-93-2 extend beyond pharmaceuticals. In material science, it contributes to the synthesis of functionalized polymers with specific optical or electronic properties. The agrochemical industry utilizes it as an intermediate for crop protection agents, particularly those requiring selective reactivity. Recent patents highlight its incorporation into advanced coating materials that respond to environmental stimuli, demonstrating its versatility across sectors.

Market analysis indicates steady growth for Methyl 5-Bromolevulinate, with projections suggesting a 6-8% annual increase in demand through 2028. This growth stems from expanded R&D activities in Asia-Pacific markets and increased investment in specialty chemicals. Suppliers typically offer the compound in quantities ranging from laboratory-scale (25g) to bulk industrial orders (25kg), with pricing influenced by purity specifications and global bromine availability. Current research focuses on developing more efficient production methods to address scalability challenges while maintaining high yields.

Quality control for Methyl 5-Bromolevulinate involves rigorous analytical protocols. Gas chromatography (GC) and high-performance liquid chromatography (HPLC) methods verify purity, while nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity. Reputable manufacturers provide comprehensive analytical certificates detailing impurity profiles, residual solvents, and batch-to-batch consistency. These quality assurances become particularly critical when the compound serves as a pharmaceutical intermediate or research reagent.

From a regulatory standpoint, Methyl 5-Bromolevulinate 53856-93-2 requires proper handling as with many chemical substances, though it doesn't fall under restricted categories. Safety data sheets recommend standard laboratory precautions including ventilation and personal protective equipment. Environmental considerations focus on proper waste management due to its organic bromine content, aligning with broader industry movements toward responsible chemical stewardship.

Emerging research directions for Methyl 5-Bromolevulinate include its potential in bioorthogonal chemistry applications, where its selective reactivity could enable new biological labeling techniques. Additional studies explore its use in synthesizing metal-organic frameworks (MOFs) for gas storage applications. These developments position the compound at the intersection of multiple scientific frontiers, ensuring its continued relevance in advanced research programs worldwide.

For researchers and industrial users seeking high-quality Methyl 5-Bromolevulinate, selecting suppliers with documented synthesis expertise and analytical capabilities remains paramount. The compound's performance in sensitive applications depends significantly on consistent quality parameters including water content, heavy metal residues, and isomeric purity. As innovation continues across its application sectors, this versatile intermediate will likely see expanded utilization in both established and emerging technological fields.